Cas no 150594-55-1 (Ethyl 2-(piperidin-3-yloxy)acetate)

• Product Name: Ethyl 2-(piperidin-3-yloxy)acetate
• CAS No: 150594-55-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2141953
• Update Time: 2025-05-23

Ethyl 2-(piperidin-3-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• 3-[(ethoxycarbonyl)-methyloxy]-piperidine
• Ethyl 2-(piperidin-3-yloxy)acetate
• (Piperidin-3-yloxy)-acetic acid ethyl ester
• ethyl (piperidin-3-yloxy)acetate, AldrichCPR
• Acetic acid, 2-(3-piperidinyloxy)-, ethyl ester

• Inchi： 1S/C9H17NO3/c1-2-12-9(11)7-13-8-4-3-5-10-6-8/h8,10H,2-7H2,1H3
• InChI Key： IGNMURXXCRPMJM-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Ethyl 2-(piperidin-3-yloxy)acetate

Ethyl 2-(piperidin-3-yloxy)acetate: A Comprehensive Overview

Ethyl 2-(piperidin-3-yloxy)acetate, with the CAS number 150594-55-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-(piperidin-3-yloxy)acetate, is a derivative of piperidine, a six-membered saturated heterocyclic amine. The structure of this compound includes an ethoxy group attached to the third position of the piperidine ring via an oxygen atom, forming an ether linkage. The acetate group further extends from this oxygen, creating a unique chemical architecture that contributes to its diverse applications.

The piperidine moiety in Ethyl 2-(piperidin-3-yloxy)acetate is a key structural feature that imparts various chemical properties. Piperidine is known for its ability to act as a weak base due to the lone pair on the nitrogen atom, which can participate in hydrogen bonding and other intermolecular interactions. This property makes Ethyl 2-(piperidin-3-yloxy)acetate a valuable compound in the synthesis of bioactive molecules, particularly in drug discovery and development.

Recent studies have highlighted the potential of Ethyl 2-(piperidin-3-yloxy)acetate as a precursor for the synthesis of various pharmaceutical agents. For instance, researchers have explored its role in the development of antidepressants and anxiolytics, where the piperidine ring serves as a scaffold for attaching functional groups that modulate neurotransmitter activity. The ether linkage in this compound also facilitates its use in click chemistry reactions, enabling the rapid construction of complex molecular architectures.

In addition to its pharmacological applications, Ethyl 2-(piperidin-3-yloxy)acetate has been studied for its potential in materials science. The compound's ability to form stable ether linkages makes it a promising candidate for the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such compounds can be utilized to create materials with enhanced mechanical properties and thermal stability.

The synthesis of Ethyl 2-(piperidin-3-yloxy)acetate typically involves multi-step reactions, often starting with piperidine derivatives. One common approach involves nucleophilic substitution reactions where the hydroxyl group on the piperidine ring is replaced by an ethoxy acetate group. This process requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis or catalytic methods, to improve efficiency and reduce environmental impact.

From an analytical standpoint, Ethyl 2-(piperidin-3-yloxy)acetate can be characterized using various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for identifying the compound's structural features, such as the presence of the piperidine ring and the ether linkage. Mass spectrometry (MS) further aids in confirming the molecular weight and fragmentation patterns, which are critical for quality control and identification purposes.

Recent research has also focused on understanding the bioavailability and metabolism of Ethyl 2-(piperidin-3-yloxy)acetate when used as a drug candidate. Studies conducted in vitro and in vivo have shown that this compound exhibits favorable pharmacokinetic properties, including moderate absorption rates and limited first-pass metabolism. These findings suggest that Ethyl 2-(piperidin-3-yloxy)acetate could be an effective lead compound for developing drugs with targeted delivery systems.

In conclusion, Ethyl 2-(piperidin-3-yloxy)acetate (CAS No: 150594-55-1) is a versatile compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific research and industrial applications.